Cas no 308073-01-0 (PhenylMethylsiloxane-Diphenylsiloxane Copolymers)

• Product Name: PhenylMethylsiloxane-Diphenylsiloxane Copolymers
• CAS No: 308073-01-0
• MW: 0
• CID: 2602944
• Update Time: 2025-07-20

PhenylMethylsiloxane-Diphenylsiloxane Copolymers Chemical and Physical Properties

Names and Identifiers

• PhenylMethylsiloxane-Diphenylsiloxane Copolymers
• PHENYLMETHYLSILOXANE-DIPHENYLSILOXANE COPOLYMER, 300-600 cSt
• Siloxanes and Silicones, di-Ph, Me Ph (12C)
• Di-Ph, Me Ph siloxanes
• OV 25
• OV 25 (silicone)
• PS 162
• Triphenyl trimethicone

• InChI Key： No data available

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.543
• Vapor Pressure: No data available

PhenylMethylsiloxane-Diphenylsiloxane Copolymers Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on PhenylMethylsiloxane-Diphenylsiloxane Copolymers

Introduction to PhenylMethylsiloxane-Diphenylsiloxane Copolymers (CAS No. 308073-01-0) and Its Applications in Modern Science

Copolymers are a class of materials that play a pivotal role in various scientific and industrial applications due to their unique structural and functional properties. Among these, PhenylMethylsiloxane-Diphenylsiloxane Copolymers, identified by the CAS number 308073-01-0, have garnered significant attention in recent years for their exceptional thermal stability, chemical inertness, and versatility in material science. This compound, a copolymer of siloxane units, combines the favorable characteristics of both phenylmethylsiloxane and diphenylsiloxane, making it an ideal candidate for a wide range of high-performance applications.

The molecular structure of PhenylMethylsiloxane-Diphenylsiloxane Copolymers consists of repeating siloxane units (Si-O-Si) with phenyl groups attached to the silicon atoms. The presence of phenyl groups enhances the material's hydrophobicity and thermal resistance, while the siloxane backbone provides excellent flexibility and mechanical strength. These properties make the copolymer particularly useful in environments where extreme conditions are prevalent, such as high temperatures or aggressive chemical environments.

In recent years, advancements in polymer chemistry have led to novel applications of PhenylMethylsiloxane-Diphenylsiloxane Copolymers. One of the most notable areas is in the field of biomedical engineering. Researchers have discovered that these copolymers can be used to develop biocompatible coatings for medical implants, such as hip replacements and dental prosthetics. The material's ability to resist bacterial adhesion and degradation while maintaining its structural integrity makes it an excellent choice for such applications.

Another emerging application is in the realm of electronics. The high thermal conductivity and electrical insulation properties of PhenylMethylsiloxane-Diphenylsiloxane Copolymers make them suitable for use as dielectric materials in integrated circuits and other electronic components. These copolymers can enhance the performance of electronic devices by providing a stable and reliable insulating layer while allowing heat to dissipate effectively.

The compound's versatility is further highlighted in its use as a lubricant additive. Due to its low friction coefficient and stability at elevated temperatures, PhenylMethylsiloxane-Diphenylsiloxane Copolymers can improve the efficiency of lubrication systems in automotive and industrial applications. This not only extends the lifespan of machinery but also reduces energy consumption, aligning with global efforts to promote sustainable practices.

Environmental science has also seen significant benefits from the use of PhenylMethylsiloxane-Diphenylsiloxane Copolymers. These copolymers can be employed in water purification systems to remove contaminants effectively while maintaining their own stability. This makes them an eco-friendly option for industries that require robust yet environmentally conscious solutions.

The synthesis of PhenylMethylsiloxane-Diphenylsiloxane Copolymers involves a carefully controlled process that ensures uniformity in molecular weight and distribution. Advanced polymerization techniques, such as controlled radical polymerization, are often employed to achieve desired properties. These techniques allow researchers to fine-tune the copolymer's characteristics, making it possible to tailor it for specific applications.

Recent studies have also explored the potential of PhenylMethylsiloxane-Diphenylsiloxane Copolymers in energy storage systems. Their ability to withstand extreme conditions while maintaining electrical insulation makes them promising candidates for use in batteries and supercapacitors. By improving the performance and longevity of energy storage devices, these copolymers could contribute significantly to advancements in renewable energy technologies.

The future prospects for PhenylMethylsiloxane-Diphenylsiloxane Copolymers are vast and exciting. As research continues, new applications are likely to emerge, further solidifying their position as a cornerstone material in modern science. The combination of their unique properties and adaptability ensures that they will remain at the forefront of innovation across multiple industries.